Cas no 703-67-3 (6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 703-67-3
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD09031370
• CID: 39657
• PubChem ID: 14915116
• Update Time: 2025-05-20

6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-tetralone
• 6-Fluoro-3,4-dihydro-2H-naphthalen-1-one
• 6-fluoro-3,4-dihydronaphthalen-1(2H)-one
• 6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one
• 6-Fluoro-alpha-Tetralone
• 1(2H)-Naphthalenone, 6-fluoro-3,4-dihydro-
• 1(2H)-Naphthalenone,6-fluoro-3,4-dihydro-
• 6-fluorotetralone
• 6-fluoro-tetralone
• PubChem13794
• 6-fluorotetralin-1-one
• 6-FLUORTETRAL-1-ONE
• AMOT0823
• NJYZZEHPEKDFEK-UHFFFAOYSA-N
• EBD50742
• BCP15196
• 6-fluoro-2,3,4,4a-tetrahydronaphthalen-1(8aH)-one
• 6-fluoro-3,4-dihydro-2h-naphthalene-1-one
• CS-W004321
• 6-fluoro-3,4-dihydro-1(2H)-naphthlenone
• MFCD09031370
• SCHEMBL315877
• FT-0646806
• A26911
• 703-67-3
• 6-Fluoro-alpha-Tetralone;6-Fluoro-3,4-dihydro-2H-naphthalen-1-one
• A836861
• 6-fluoranyl-3,4-dihydro-2H-naphthalen-1-one
• AC-6289
• AB49348
• BISPHENOLADIACETATE
• 6-fluoro-3,4-dihydro-1(2h)-naphthalenone
• DTXSID50565336
• FS-3483
• EN300-92166
• AKOS006290333
• Z1198183228
• SY033451
• AM20041047

• MDL： MFCD09031370
• Inchi： 1S/C10H9FO/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6H,1-3H2
• InChI Key： NJYZZEHPEKDFEK-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(CCCC=2C=1)=O

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.199
• Boiling Point: 269.5°C at 760 mmHg
• Flash Point: 269.514 °C at 760 mmHg
• Refractive Index: 1.543
• PSA: 17.07000
• LogP: 2.34470

6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one

Recent Advances in the Synthesis and Applications of 6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 703-67-3)

6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 703-67-3) is a fluorinated tetralone derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceutical chemistry and material science. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have focused on optimizing its synthetic routes, exploring its biological activities, and developing novel derivatives with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis of 6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one using chiral palladium complexes. This method achieved high enantioselectivity (up to 98% ee) and yield (92%), addressing previous challenges in stereocontrol during fluorination. The researchers demonstrated that the enantiopure product could serve as a precursor for dopamine receptor modulators, potentially offering new therapeutic avenues for Parkinson's disease.

In the field of antimicrobial research, a team from the University of Cambridge recently (2024) investigated structure-activity relationships of 6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one derivatives against multidrug-resistant bacterial strains. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that specific C-2 substitutions on the tetralone ring system significantly enhanced antibacterial activity against MRSA, with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. These results suggest promising directions for developing new antibiotics to combat antimicrobial resistance.

From a materials science perspective, researchers at MIT have explored the use of 703-67-3 as a building block for organic electronic materials. Their 2024 Advanced Materials publication described how fluorinated tetralone derivatives can be incorporated into π-conjugated systems to create novel semiconductors with tunable optoelectronic properties. The electron-withdrawing nature of the fluorine atom was found to significantly influence charge transport characteristics, making these materials potentially useful for organic photovoltaic applications.

Pharmacokinetic studies have also advanced our understanding of this compound. A recent (2023) investigation published in Drug Metabolism and Disposition characterized the metabolic pathways of 6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one in human liver microsomes. The study identified CYP2D6 as the primary enzyme responsible for its oxidation and revealed species-dependent differences in metabolism that must be considered during drug development. These findings have important implications for predicting human pharmacokinetics from preclinical data.

Looking forward, the versatility of 6-fluoro-1,2,3,4-tetrahydronaphthalen-1-one continues to inspire innovation across multiple disciplines. Current research trends suggest growing interest in its application to targeted drug delivery systems, where its chemical handle can be utilized for conjugation with nanoparticles or antibodies. Additionally, computational chemistry approaches are being increasingly employed to design new derivatives with optimized properties, potentially accelerating the discovery of next-generation therapeutics based on this scaffold.